Cas no 1628430-69-2 (tert-butyl 4-hydroxy-4-(3-methoxyphenyl)methylpiperidine-1-carboxylate)
tert-butyl 4-hydroxy-4-(3-methoxyphenyl)methylpiperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 4-hydroxy-4-(3-methoxyphenyl)methylpiperidine-1-carboxylate
- tert-butyl 4-hydroxy-4-[(3-methoxyphenyl)methyl]piperidine-1-carboxylate
- SCHEMBL20137883
- 1628430-69-2
- EN300-190997
-
- Inchi: 1S/C18H27NO4/c1-17(2,3)23-16(20)19-10-8-18(21,9-11-19)13-14-6-5-7-15(12-14)22-4/h5-7,12,21H,8-11,13H2,1-4H3
- InChI Key: GRCRANQLGWGRLV-UHFFFAOYSA-N
- SMILES: OC1(CC2C=CC=C(C=2)OC)CCN(C(=O)OC(C)(C)C)CC1
Computed Properties
- Exact Mass: 321.19400834g/mol
- Monoisotopic Mass: 321.19400834g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 396
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 59Ų
tert-butyl 4-hydroxy-4-(3-methoxyphenyl)methylpiperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-190997-0.05g |
tert-butyl 4-hydroxy-4-[(3-methoxyphenyl)methyl]piperidine-1-carboxylate |
1628430-69-2 | 0.05g |
$587.0 | 2023-09-18 | ||
| Enamine | EN300-190997-0.1g |
tert-butyl 4-hydroxy-4-[(3-methoxyphenyl)methyl]piperidine-1-carboxylate |
1628430-69-2 | 0.1g |
$615.0 | 2023-09-18 | ||
| Enamine | EN300-190997-0.25g |
tert-butyl 4-hydroxy-4-[(3-methoxyphenyl)methyl]piperidine-1-carboxylate |
1628430-69-2 | 0.25g |
$642.0 | 2023-09-18 | ||
| Enamine | EN300-190997-0.5g |
tert-butyl 4-hydroxy-4-[(3-methoxyphenyl)methyl]piperidine-1-carboxylate |
1628430-69-2 | 0.5g |
$671.0 | 2023-09-18 | ||
| Enamine | EN300-190997-1.0g |
tert-butyl 4-hydroxy-4-[(3-methoxyphenyl)methyl]piperidine-1-carboxylate |
1628430-69-2 | 1g |
$1070.0 | 2023-05-25 | ||
| Enamine | EN300-190997-2.5g |
tert-butyl 4-hydroxy-4-[(3-methoxyphenyl)methyl]piperidine-1-carboxylate |
1628430-69-2 | 2.5g |
$1370.0 | 2023-09-18 | ||
| Enamine | EN300-190997-5.0g |
tert-butyl 4-hydroxy-4-[(3-methoxyphenyl)methyl]piperidine-1-carboxylate |
1628430-69-2 | 5g |
$3105.0 | 2023-05-25 | ||
| Enamine | EN300-190997-10.0g |
tert-butyl 4-hydroxy-4-[(3-methoxyphenyl)methyl]piperidine-1-carboxylate |
1628430-69-2 | 10g |
$4606.0 | 2023-05-25 | ||
| Enamine | EN300-190997-1g |
tert-butyl 4-hydroxy-4-[(3-methoxyphenyl)methyl]piperidine-1-carboxylate |
1628430-69-2 | 1g |
$699.0 | 2023-09-18 | ||
| Enamine | EN300-190997-5g |
tert-butyl 4-hydroxy-4-[(3-methoxyphenyl)methyl]piperidine-1-carboxylate |
1628430-69-2 | 5g |
$2028.0 | 2023-09-18 |
tert-butyl 4-hydroxy-4-(3-methoxyphenyl)methylpiperidine-1-carboxylate Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
Additional information on tert-butyl 4-hydroxy-4-(3-methoxyphenyl)methylpiperidine-1-carboxylate
Comprehensive Overview of tert-butyl 4-hydroxy-4-(3-methoxyphenyl)methylpiperidine-1-carboxylate (CAS No. 1628430-69-2)
The compound tert-butyl 4-hydroxy-4-(3-methoxyphenyl)methylpiperidine-1-carboxylate (CAS No. 1628430-69-2) is a highly specialized piperidine derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structural features, including the tert-butyl carbamate and 3-methoxyphenyl moieties, make it a valuable intermediate for the development of bioactive molecules. Researchers and chemists frequently explore this compound for its potential in modulating central nervous system (CNS) targets, owing to its piperidine scaffold, which is prevalent in many FDA-approved drugs.
In recent years, the demand for tert-butyl 4-hydroxy-4-(3-methoxyphenyl)methylpiperidine-1-carboxylate has surged due to its relevance in drug discovery and medicinal chemistry. The compound's CAS No. 1628430-69-2 is often searched in academic databases and chemical catalogs, reflecting its growing importance. Its hydroxyl group and methoxy-substituted aromatic ring provide versatile sites for further functionalization, enabling the synthesis of analogs with tailored properties. This adaptability aligns with current trends in fragment-based drug design and high-throughput screening.
One of the key reasons for the compound's popularity is its role in addressing neurodegenerative diseases and pain management, topics that dominate modern healthcare discussions. The piperidine core is a common motif in ligands targeting G-protein-coupled receptors (GPCRs) and ion channels, which are critical in CNS drug development. As such, tert-butyl 4-hydroxy-4-(3-methoxyphenyl)methylpiperidine-1-carboxylate is frequently cited in patents and publications related to neurological therapeutics.
From a synthetic perspective, the compound's carbamate protection (tert-butyloxycarbonyl or Boc group) enhances its stability during reactions, making it a preferred choice for multi-step syntheses. This feature is particularly valuable in peptide chemistry and the preparation of N-heterocycles. Additionally, the 3-methoxyphenyl substituent contributes to the compound's lipophilicity, which is a critical parameter in drug-likeness assessments and ADMET profiling.
Environmental and regulatory considerations also play a role in the compound's applications. Unlike many hazardous intermediates, tert-butyl 4-hydroxy-4-(3-methoxyphenyl)methylpiperidine-1-carboxylate is generally regarded as safe for laboratory use when handled under standard protocols. This aligns with the increasing focus on green chemistry and sustainable synthesis, which prioritize minimal environmental impact. Researchers often seek alternatives to traditional reagents, and this compound's balanced properties make it a viable option.
In summary, tert-butyl 4-hydroxy-4-(3-methoxyphenyl)methylpiperidine-1-carboxylate (CAS No. 1628430-69-2) stands out as a versatile and pharmacologically relevant building block. Its structural complexity and functional group diversity cater to the evolving needs of drug discovery, while its compatibility with modern synthetic methodologies ensures its continued relevance. As the scientific community delves deeper into CNS disorders and precision medicine, this compound is poised to remain a cornerstone of innovative research.
1628430-69-2 (tert-butyl 4-hydroxy-4-(3-methoxyphenyl)methylpiperidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)